Cas no 2248257-38-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate is a specialized organic compound featuring a phthalimide core linked to a 2-(azepan-1-yl)propanoate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring controlled release or targeted functionalization. The azepane ring enhances solubility and stability, while the isoindole-1,3-dione group offers versatility in nucleophilic substitution or condensation reactions. Its balanced lipophilicity and steric properties make it suitable for intermediate use in pharmaceuticals or agrochemical synthesis. The compound’s well-defined reactivity profile ensures reproducibility in complex synthetic pathways.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate structure

2248257-38-5 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate

CAS No:2248257-38-5

MF:C₁₇H₂₀N₂O₄

MW:316.351704597473

CID:6376760

PubChem ID:165867005

Update Time:2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- EN300-6515277
- 2248257-38-5
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate
- Inchi： 1S/C17H20N2O4/c1-12(18-10-6-2-3-7-11-18)17(22)23-19-15(20)13-8-4-5-9-14(13)16(19)21/h4-5,8-9,12H,2-3,6-7,10-11H2,1H3
- InChI Key： OESNUMQLNWZELY-UHFFFAOYSA-N
- SMILES： O(C(C(C)N1CCCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 316.14230712g/mol
Monoisotopic Mass: 316.14230712g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 461
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 66.9Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6515277-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate	2248257-38-5		1g	$0.0	2023-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate (CAS No. 2248257-38-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate (CAS No. 2248257-38-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights two key functional groups: the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety, which is derived from phthalimide, and the 2-(azepan-1-yl)propanoate segment, featuring an azepane ring. This combination makes it a subject of interest in pharmaceutical and materials science research, particularly for its potential as a building block in drug design or polymer chemistry.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate has surged due to their versatility in medicinal chemistry. Researchers are exploring its applications in targeted drug delivery systems, where the azepan-1-yl group could enhance solubility or bioavailability. Additionally, the phthalimide core is known for its role in modulating biological activity, making this compound a candidate for anti-inflammatory or antimicrobial studies. These trends align with growing public interest in "smart therapeutics" and "sustainable drug development," as reflected in search engine queries.

The synthesis of CAS No. 2248257-38-5 typically involves multi-step organic reactions, including esterification and amide bond formation. Its purity and stability are critical for industrial applications, prompting discussions in forums about "high-purity synthesis techniques" and "analytical characterization methods." Advanced techniques like HPLC and NMR are often employed to validate its structure, addressing common user questions such as "How to confirm the identity of complex esters?" or "What solvents are compatible with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives?"

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In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(azepan-1-yl)propanoate represents a fusion of innovative chemistry and practical utility. Its dual-functional architecture opens doors for interdisciplinary research, while its alignment with trending topics like "precision medicine" and "biodegradable materials" ensures sustained interest. As scientific databases expand, this compound is poised to remain a focal point for both theoretical studies and applied innovations.